Cas no 64661-06-9 (oxolan-2-ylmethyl chloroformate)

• Product Name: oxolan-2-ylmethyl chloroformate
• CAS No: 64661-06-9
• Molecular Formula: C₆H₉O₃Cl
• Molecular Weight: 164.58686
• MDL: MFCD20484240
• CID: 419202
• PubChem ID: 10855837

oxolan-2-ylmethyl chloroformate Properties

Names and Identifiers

• Carbonochloridic acid, (tetrahydro-2-furanyl)methyl ester
• Oxolan-2-ylmethyl Chloroformate
• (oxolan-2-yl)methyl chloroformate
• Oxolan-2-ylmethylChloroformate
• 64661-06-9
• EN300-199926
• tetrahydrofurfuryl chloroformate
• JUEYJVZDCUZWDX-UHFFFAOYSA-N
• oxolan-2-ylmethyl carbonochloridate
• AKOS020226766
• tetrahydrofuran-2-ylmethyl chloroformate
• SCHEMBL4669286

• MDL： MFCD20484240
• InChIKey： JUEYJVZDCUZWDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9ClO3/c7-6(8)10-4-5-2-1-3-9-5/h5H,1-4H2
• SMILES： O=C(Cl)OCC1OCCC1

Computed Properties

• Exact Mass: 164.02407
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.0240218g/mol
• Heavy Atom Count: 10
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• Boiling Point: 218.6±13.0 °C at 760 mmHg
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Flash Point: 94.2±18.8 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes